Acarbose sulfate

• CAS No.: 1221158-13-9
• Product Name: Acarbose sulfate
• Molecular Formula: C25H45NO22S
• Molecular Weight: 743.68
• Description: Acarbose sulfate(BAY g 5421 sulfate), an anti-diabetic drug, is an inhibitor of alpha glucosidase.Target: alpha glucosidaseAcarbose sulfate is an anti-diabetic drug used to treat type 2 diabetes mellitus and, in some countries, prediabetes. It is an inhibitor of alpha glucosidase, an enteric enzyme that releases glucose from larger carbohydrates [1].Acarbose sulfate decreased the Fasting Blood Glucose of DM Rats. The fasting blood glucose (FBG) in the acarbose-treated group decreased significantly at week 2 (P<0.05), week 4 (P<0.05), week 6 (P<0.05), and week 8 (P<0.05) compared to the DM group [2].Clinical indications: Diabetes mellitus; Glucose intolerance; Hyperglycemia; Non-insulin dependent diabetesFDA Approved Date: March 2011Toxicity: diarrhea; flatulence[3]
• Reference: [1]. Shibao C, et al. Acarbose, an alpha-glucosidase inhibitor, attenuates postprandial hypotension in autonomic failure. Hypertension. 2007 Jul;50(1):54-61. Epub 2007 May 21.; ; [2]. Zhang Q, et al. Acarbose Reduces Blood Glucose by Activating miR-10a-5p and miR-664 in Diabetic Rats. PLoS One. 2013 Nov 18;8(11):e79697.; ; [3]. Zhang DQ, et al. Acarbose: a new option in the treatment of ulcerative colitis by increasing hydrogen production. Afr J Tradit Complement Altern Med. 2012 Oct 1;10(1):166-9.
• Last Modified: Aug 20 2021